Cas no 2649054-23-7 (4-(1-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole)

• Product Name: 4-(1-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole
• CAS No: 2649054-23-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5811092
• PubChem ID: 165748542
• Update Time: 2025-05-20

4-(1-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanatoethyl)-3,5-dimethyl-1,2-oxazole
• 2649054-23-7
• EN300-1837865
• 4-(1-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole

• Inchi： 1S/C8H10N2O2/c1-5(9-4-11)8-6(2)10-12-7(8)3/h5H,1-3H3
• InChI Key： WLAUCYAHKUKOBJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C(C)N=C=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(1-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole

4-(1-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole: A Comprehensive Overview

The compound with CAS No. 2649054-23-7, commonly referred to as 4-(1-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole, is a specialized organic compound that has garnered significant attention in the fields of polymer chemistry and materials science. This compound is notable for its unique structure, which combines an isocyanate group with a substituted oxazole ring. The isocyanate group is a highly reactive functional group, making this compound a valuable precursor in the synthesis of advanced polymers and coatings.

Recent studies have highlighted the potential of 4-(1-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole in the development of high-performance materials. Researchers have explored its use in creating thermally stable polymers and adhesives with enhanced mechanical properties. The oxazole ring in the molecule contributes to its thermal stability, while the isocyanate group facilitates cross-linking during polymerization. These properties make it an ideal candidate for applications in aerospace and automotive industries, where durability and resistance to extreme conditions are critical.

One of the most exciting developments involving this compound is its role in the synthesis of biodegradable polymers. Scientists have discovered that by incorporating 4-(1-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole into polymer networks, they can create materials that degrade more efficiently under specific environmental conditions. This breakthrough has significant implications for reducing waste and promoting sustainable practices in manufacturing.

In addition to its applications in materials science, this compound has also found utility in pharmaceutical research. The oxazole ring is known for its ability to act as a bioisostere in drug design, potentially offering new avenues for developing therapeutic agents. Recent studies have explored its potential as a scaffold for creating small-molecule inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 4-(1-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole involves a multi-step process that requires precise control over reaction conditions. Researchers have optimized synthetic routes to enhance yield and purity, making this compound more accessible for industrial applications. The use of advanced catalysts and green chemistry principles has further improved the sustainability of its production.

From an environmental standpoint, the low toxicity profile of this compound makes it suitable for use in consumer products. Regulatory agencies have approved its application in various industries due to its minimal impact on human health and the environment. This approval underscores its potential for widespread adoption across multiple sectors.

In conclusion, 4-(1-Isocyanatoethyl)-3,5-dimethyl-1,2-oxazole (CAS No. 2649054-23-7) is a versatile compound with a wide range of applications in materials science and pharmaceuticals. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and application development continue to unfold, this compound is poised to play an even more significant role in shaping future innovations.